2-(7,8-dimethoxy-1-oxophthalazin-2(1H)-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

• Molecular Formula: C15H15N5O4S
• Molecular Weight: 361.4 g/mol
• IUPAC Name: 2-(7,8-dimethoxy-1-oxophthalazin-2-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C15H15N5O4S/c1-8-18-19-15(25-8)17-11(21)7-20-14(22)12-9(6-16-20)4-5-10(23-2)13(12)24-3/h4-6H,7H2,1-3H3,(H,17,19,21)
• InChI Key: VLVUYIPHMSXHQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)CN2C(=O)C3=C(C=CC(=C3OC)OC)C=N2

Description

2-(7,8-dimethoxy-1-oxophthalazin-2(1H)-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide is a synthetic small molecule designed for research use, featuring a hybrid structure that combines a phthalazinone core with a 1,3,4-thiadiazole acetamide moiety. This molecular architecture is of significant interest in medicinal chemistry, particularly in the discovery of novel anticancer agents. Compounds incorporating the 1,3,4-thiadiazole scaffold have demonstrated promising activity in preclinical models, with mechanisms of action that include induction of apoptosis via the caspase activation pathway . The phthalazinone component is a privileged structure in drug discovery, often associated with kinase inhibition and other pharmacological activities. The primary research applications for this compound are anticipated to be in oncology and cell biology. Its potential mechanism of action may involve targeting key enzymes or cellular pathways that lead to programmed cell death. Specifically, analogous 1,3,4-thiadiazole acetamide derivatives have been shown to function as apoptosis inducers by enhancing the activity of executive caspases such as caspase-3 and initiator caspases like caspase-9, thereby triggering the caspase cascade in cancer cell lines . This makes it a valuable tool for researchers investigating cell death mechanisms and screening for new chemotherapeutic candidates. Hybrid molecules that merge multiple pharmacophores, such as this one, represent a modern strategy in the design of bioactive agents aimed at improving efficacy and overcoming multidrug resistance . This compound is supplied for Research Use Only and is not intended for diagnostic or therapeutic procedures in humans or animals . Researchers should handle this material with appropriate safety precautions in a laboratory setting.

Biological Activity

2-(7,8-dimethoxy-1-oxophthalazin-2(1H)-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide is a complex organic compound characterized by a phthalazinone core and a thiadiazole moiety. This compound has garnered attention in medicinal chemistry due to its potential biological activities, including antibacterial, antifungal, and anticancer properties.

• Molecular Formula : C18H21N5O4S
• Molecular Weight : 403.5 g/mol
• IUPAC Name : 2-(7,8-dimethoxy-1-oxophthalazin-2(1H)-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

The biological activity of this compound is largely attributed to its ability to interact with specific molecular targets such as enzymes and receptors. These interactions can modulate various biochemical pathways, leading to significant physiological effects. The unique combination of functional groups in the compound enhances its reactivity and biological efficacy compared to other similar compounds.

Antibacterial Activity

Research indicates that derivatives of thiadiazole compounds exhibit notable antibacterial properties. In vitro studies have shown that 2-(7,8-dimethoxy-1-oxophthalazin-2(1H)-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide demonstrates significant inhibitory effects against various bacterial strains. For instance, it has been evaluated against Xanthomonas axonopodis with promising results .

Antifungal Activity

In addition to antibacterial properties, this compound also shows antifungal activity. The mechanism may involve disruption of fungal cell wall synthesis or interference with metabolic pathways essential for fungal growth.

Anticancer Activity

The anticancer potential of this compound has been evaluated using various cancer cell lines, including MCF-7 (breast cancer) and HeLa (cervical cancer). Studies have reported that the compound exhibits cytotoxic effects with IC50 values indicating effective inhibition of cell proliferation. For example, certain derivatives showed IC50 values less than 50 μM against HeLa cells .

Case Studies

• Anticancer Evaluation : A study found that the presence of the thiadiazole nucleus significantly increased cytotoxicity against cancer cells compared to other azoles. The compound's structure allows for enhanced lipophilicity and interaction with biological targets .
• Antibacterial Screening : In a comparative analysis with other derivatives containing similar functional groups, this compound exhibited superior activity against Staphylococcus aureus and Escherichia coli, suggesting its potential as a lead compound in antibiotic development .

Data Tables

Biological Activity	Tested Cell Line/Organism	IC50 (μM)	Effectiveness
Anticancer	MCF-7	< 50	High
Anticancer	HeLa	29	Moderate
Antibacterial	Xanthomonas axonopodis	Not specified	Significant
Antifungal	Various Fungi	Not specified	Significant

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Physicochemical Comparisons

The following table summarizes key structural features and physical properties of analogous compounds:

Compound Name / ID	Core Structure	Substituents / Functional Groups	Melting Point (°C)	Yield (%)	Key Differences from Target Compound
Target Compound	Phthalazinone + Thiadiazole	7,8-Dimethoxy, 5-methyl-thiadiazole	Not reported	Not reported	Reference compound
N-(5-Methyl-1,3,4-thiadiazol-2-yl)-2-(2-isopropyl-5-methylphenoxy)acetamide (5f, )	Phenoxy + Thiadiazole	Isopropyl, methylphenoxy	158–160	79	Phenoxy linker vs. phthalazinone; lacks methoxy groups
2-((5-(4-Oxo-3,4-dihydrophthalazin-1-yl)-1,3,4-oxadiazol-2-yl)thio)-N-(4-sulfamoylphenyl)acetamide (4b, )	Phthalazinone + Oxadiazole	Sulfamoylphenyl, oxadiazole-thio linker	>300	Not reported	Oxadiazole core; sulfamoyl group enhances polarity
N-(5-((4-Chlorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-2-(5-isopropyl-2-methylphenoxy)acetamide (5e, )	Phenoxy + Thiadiazole	Chlorobenzylthio, isopropylphenoxy	132–134	74	Chlorobenzylthio substituent; phenoxy linker
N-(3-cyano-4-(6-fluoroindolin-1-yl)-7-(tetrahydrofuran-3-yl-oxy)quinolin-6-yl)-2-(piperidin-4-ylidene)acetamide ()	Quinoline + Piperidine	Fluoroindoline, tetrahydrofuran-oxy, cyano group	Not reported	Not reported	Polycyclic quinoline core; piperidine substituent

Key Observations:

Core Structure Influence: The target compound’s phthalazinone core distinguishes it from phenoxy- or oxadiazole-linked analogs (e.g., 5f, 4b).

This contrasts with compounds like 5e, which feature lipophilic chlorobenzylthio groups .

Thermal Stability : Compounds with sulfonamide or oxadiazole-thio linkers (e.g., 4b) exhibit significantly higher melting points (>300°C) due to strong intermolecular hydrogen bonding, whereas thiadiazole derivatives with alkyl/aryl substituents (e.g., 5f) melt at lower temperatures (135–170°C) .